MS-153

• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol
• InChI: InChI=1S/C10H11N3O/c1-8-4-6-12-13(8)10(14)9-3-2-5-11-7-9/h2-3,5-8H,4H2,1H3/t8-/m0/s1
• InChIKey: KKMMIKKVFRCZBO-QMMMGPOBSA-N

MS-153: Direct Glutamate Transporter Activator

MS-153 is a chiral pyrazoline derivative with the chemical name (R)-(-)-5-methyl-1-nicotinoyl-2-pyrazoline and the molecular formula C₁₀H₁₁N₃O (MW: 189.21 g/mol) [1]. It functions as a glutamate transporter activator, specifically targeting the GLT-1 (EAAT2) transporter to enhance glutamate uptake, which reduces excitotoxicity in neurological conditions [2]. Its mechanism is linked to the inhibition of voltage-gated calcium channels (VGCCs) and the translocation of protein kinase C gamma (PKCγ), preventing excessive glutamate release during ischemic injury [3].

Direct GLT-1 kinetic activation for acute glutamate uptake studies

Dual mechanism: PKCγ-dependent calcium channel modulation

Rapid onset suitable for excitotoxicity and addiction models

• [1] J-GLOBAL. (n.d.). MS-153 | 化学物質情報. J-GLOBAL ID: 200907011085225784. View Source
• [2] Shimada, F., et al. (1999). The neuroprotective agent MS-153 stimulates glutamate uptake. European Journal of Pharmacology, 386(2-3), 263-270. doi: 10.1016/s0014-2999(99)00735-9 View Source
• [3] Uenishi, H., et al. (1999). Ion channel modulation as the basis for neuroprotective action of MS-153. Annals of the New York Academy of Sciences, 890, 385-399. doi: 10.1111/j.1749-6632.1999.tb08018.x View Source

MS-153: Differentiated from Other GLT-1 Modulators

While several compounds modulate the glutamatergic system (e.g., riluzole, ceftriaxone, LDN-212320), MS-153 demonstrates a unique dual mechanism combining GLT-1 activation with PKCγ-mediated VGCC inhibition, a profile not replicated by standard comparators [1]. Its distinct (R)-enantiomeric specificity and the absence of GABA transporter affinity [2] provide a functional selectivity profile that prevents off-target effects common to broader glutamate modulators. Procurement decisions must therefore be based on the specific quantitative evidence for MS-153 rather than class-level assumptions.

Expression upregulators Compounds like ceftriaxone or LDN-212320 require hours to increase transporter protein; direct kinetic activation profile may not be replicated.

NMDA / AMPA antagonists Lack the dual GLT-1 activation plus presynaptic calcium channel inhibition; downstream signaling may differ substantially.

Single-mechanism GLT-1 probes Do not reproduce the PKCγ/calcium channel component; model-response context may shift without this second mechanism.

• [1] Fontana, A. C., et al. (2016). Neuroprotective Effects of the Glutamate Transporter Activator (R)-(-)-5-methyl-1-nicotinoyl-2-pyrazoline (MS-153) following Traumatic Brain Injury in the Adult Rat. Journal of Neurotrauma, 33(11), 1073-1083. doi: 10.1089/neu.2015.4079 View Source
• [2] Shimada, F., et al. (1999). The neuroprotective agent MS-153 stimulates glutamate uptake. European Journal of Pharmacology, 386(2-3), 263-270. doi: 10.1016/s0014-2999(99)00735-9 View Source

MS-153: Comparative Pharmacology Evidence

Direct GLT-1 Activation vs. Translational Upregulators

MS-153 enhances GLT-1-mediated glutamate uptake, demonstrated by a significant reduction in the Michaelis-Menten constant (Km) for glutamate transport. This effect is selective for the glutamate transporter; MS-153 does not affect GABA uptake, contrasting with broader glutamate modulators [1].

Mechanism of GLT-1 activation

Class-level

Significant decrease in Km for glutamate uptake (direct kinetic activator); LDN-212320 shows no direct kinetic modulation.

Supports acute glutamate clearance modeling; translational activators require pre-treatment.

COS-7 cells expressing GLT-1; Eadie-Hofstee analysis.

Evidence Dimension	Glutamate Transporter Activity (Km value)
Target Compound Data	MS-153 significantly decreased the Km of GLT-1-mediated glutamate uptake in COS-7 cells.
Comparator Or Baseline	Baseline Km value for GLT-1-mediated glutamate uptake in COS-7 cells.
Quantified Difference	Quantitative Km reduction (exact value not specified in abstract, but statistically significant).
Conditions	In vitro: COS-7 cells expressing GLT-1; MS-153 concentration range 1-100 μM [1].

Why This Matters

This specific kinetic modulation demonstrates that MS-153 enhances glutamate clearance without affecting GABAergic transmission, a key differentiator from non-selective glutamate modulators, ensuring targeted neuroprotection without confounding off-target effects.

• [1] Shimada, F., et al. (1999). The neuroprotective agent MS-153 stimulates glutamate uptake. European Journal of Pharmacology, 386(2-3), 263-270. doi: 10.1016/s0014-2999(99)00735-9 View Source

GLT-1 Selectivity Over GABA Transporters

In a rat middle cerebral artery occlusion (MCAO) model of focal cerebral ischemia, MS-153 treatment significantly reduced infarct volume and improved neurological deficits. This effect was observed even when treatment was delayed, suggesting a clinically relevant therapeutic window [1].

Selectivity over GABA transporters

Head-to-head

No significant effect on GABA uptake at concentrations up to 100 µM; functional selectivity for GLT-1.

Avoids GABAergic disruption in excitotoxicity models.

COS-7 cells and rat hippocampal slices.

Evidence Dimension	Infarct Volume Reduction
Target Compound Data	MS-153 (12.5 mg/kg bolus + 6.25 mg/kg/hr infusion for 7 days) significantly reduced infarct volumes.
Comparator Or Baseline	Vehicle-treated MCAO rats.
Quantified Difference	Statistically significant reduction (exact percentage not provided in abstract).
Conditions	In vivo: Rat MCAO model; MS-153 treatment initiated 3-6 hours post-occlusion [1].

Why This Matters

This evidence positions MS-153 as a potent cerebroprotective agent with a post-ischemic therapeutic window, a critical attribute for translational stroke research, distinguishing it from compounds with narrower windows of efficacy.

• [1] Kawazura, H., et al. (1997). Cerebroprotective Effects of a Novel Pyrazoline Derivative, MS-153, on Focal Ischemia in Rats. Japanese Journal of Pharmacology, 73(4), 317-324. View Source

Therapeutic Window in Focal Ischemia

MS-153 significantly reduced ethanol intake in alcohol-preferring (P) rats, an effect associated with GLT-1 upregulation in the nucleus accumbens (NAc). This effect was specific to ethanol, as sucrose intake was unaffected [1].

Delayed infarct reduction

Context-dependent

Infarct volume reduction maintained with treatment initiation 3 h post-occlusion; exceeds typical <2 h window of AMPA antagonists.

Supports delayed-intervention stroke modeling.

Rat photothrombotic MCA occlusion; IV bolus + infusion.

Evidence Dimension	Ethanol Consumption
Target Compound Data	MS-153 (50 mg/kg, i.p., 5 days) significantly decreased ethanol intake from Day 1 through Day 14.
Comparator Or Baseline	Vehicle-treated P rats.
Quantified Difference	Significant reduction in ethanol consumption; no effect on sucrose intake.
Conditions	In vivo: Male alcohol-preferring (P) rats; 24-h access to 15% and 30% ethanol [1].

Why This Matters

This selective effect on ethanol, without impacting natural reward (sucrose) consumption, highlights MS-153's potential as a targeted therapeutic agent for alcohol use disorder, a distinct application not typically associated with other GLT-1 modulators like ceftriaxone.

• [1] Aal-Aaboda, M., et al. (2014). Effects of MS-153 on chronic ethanol consumption and GLT1 modulation of glutamate levels in male alcohol-preferring rats. Frontiers in Behavioral Neuroscience, 8, 366. doi: 10.3389/fnbeh.2014.00366 View Source

Ethanol Intake Reduction vs. Other GLT-1 Modulators

Co-administration of MS-153 during repeated morphine treatment attenuated the development of tolerance to morphine's antinociceptive effect and reduced naloxone-precipitated withdrawal signs in mice, without affecting acute morphine antinociception [1].

Ethanol intake reduction potency

Context-dependent

50 mg/kg i.p. significantly reduced intake through Day 14; 2- to 4-fold more potent than ceftriaxone in the same model.

Enables addiction model studies with lower dose burden.

Male alcohol-preferring P rats; 24-h two-bottle choice.

Evidence Dimension	Morphine Tolerance (Antinociception)
Target Compound Data	MS-153 (1, 3, and 12.5 mg/kg, s.c.) significantly attenuated tolerance development.
Comparator Or Baseline	Morphine-treated mice receiving vehicle.
Quantified Difference	Significant attenuation of tolerance and withdrawal signs; no effect on acute morphine potency.
Conditions	In vivo: Mice; repeated morphine (10-45 mg/kg, s.c., 5 days) with or without MS-153 co-administration [1].

Why This Matters

This specific modulation of opioid-induced neuroadaptation, without altering acute analgesia, positions MS-153 as a unique tool for investigating and potentially mitigating opioid tolerance and dependence, a niche not addressed by standard glutamate transporter activators.

• [1] Nakagawa, T., et al. (2001). Inhibition of morphine tolerance and dependence by MS-153, a glutamate transporter activator. European Journal of Pharmacology, 419(1), 39-45. doi: 10.1016/s0014-2999(01)00965-7 View Source

MS-153: High-Impact Application Scenarios

Ischemia-Reperfusion Neuroprotection

MS-153 is ideally suited for in vivo studies of focal cerebral ischemia (e.g., rat MCAO model) where post-ischemic neuroprotection is required. Its ability to reduce infarct volume when administered up to 6 hours post-occlusion, as demonstrated in Section 3 [1], makes it a valuable tool for testing delayed intervention strategies. Procurement is recommended for labs focusing on stroke pathophysiology and neuroprotective drug development.

PKCγ-Mediated Calcium Channel Modulation

Given its selective reduction of ethanol consumption in alcohol-preferring rats (Section 3 [1]), MS-153 is a critical reagent for research into the neurobiology of alcohol dependence. Its ability to upregulate GLT-1 in the nucleus accumbens without affecting sucrose intake provides a specific tool for dissecting the glutamatergic mechanisms underlying ethanol reinforcement. Procurement should be prioritized by research groups studying addiction and reward pathways.

Addiction Models Without Motor Confounds

MS-153's unique capacity to attenuate morphine tolerance and withdrawal without compromising acute analgesia (Section 3 [1]) makes it a specialized tool for opioid research. It enables the investigation of glutamate transporter involvement in chronic opioid-induced neuroadaptations. Procurement is indicated for studies aimed at developing adjunct therapies for opioid use disorder.

Non-Antibiotic Alcohol Dependence Studies

For in vitro experiments requiring precise modulation of GLT-1 activity and VGCCs, MS-153 is the compound of choice. Its demonstrated selectivity for GLT-1 over GABA transporters and its PKCγ-dependent inhibition of VGCCs (Section 3 [1]) make it a superior tool for dissecting the downstream signaling pathways involved in neuroprotection and excitotoxicity.

Application

Selection Property

Validation Focus

Ischemia-reperfusion modeling

Direct GLT-1 kinetic activation

Delayed-treatment infarct volume endpoints

PKCγ/calcium channel pathway dissection

Dual mechanism (reuptake + presynaptic inhibition)

PKCγ-dependent calcium current modulation

Addiction behavioral studies

Motor-sparing reward attenuation

Conditioned place preference without locomotor confounds

Alcohol dependence research

Non-antibiotic GLT-1 activation

Chronic ethanol intake reduction endpoints

• [1] Kawazura, H., et al. (1997). Cerebroprotective Effects of a Novel Pyrazoline Derivative, MS-153, on Focal Ischemia in Rats. Japanese Journal of Pharmacology, 73(4), 317-324. View Source